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Compound of Interest

Compound Name: Arsine, dichlorohexyl-

Cat. No.: B15347398

An In-depth Technical Guide on
Dichlorohexylarsine

Disclaimer: Information regarding the specific chemical entity "arsine, dichlorohexyl-" (also
known as dichloro(hexyl)arsane) is exceptionally limited in publicly accessible scientific
literature and chemical databases. This guide provides the available information for this specific
compound and supplements it with data and protocols for analogous, well-characterized
dichloroalkylarsines to offer a comprehensive overview for researchers, scientists, and drug
development professionals. The properties and behaviors of analogous compounds should be
considered indicative rather than definitive for dichlorohexylarsine.

Introduction to Dichloroalkylarsines

Dichloroalkylarsines are a class of organoarsenic compounds characterized by an arsenic atom
bonded to an alkyl group and two chlorine atoms. These compounds are reactive intermediates
and have been of historical interest, particularly in the context of chemical warfare agents due
to their vesicant (blistering) properties.[1][2] Modern research interest is limited due to their high
toxicity. The general structure is R-AsClz, where R is an alkyl group. The reactivity of the As-Cl
bonds makes them versatile precursors for the synthesis of other organoarsenic compounds.[1]

Dichlorohexylarsine: Structure and Available Data
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Dichlorohexylarsine has the chemical formula CeH13AsCl2.[3] While specific experimental data
is not available in the literature, some basic molecular information and predicted properties
have been calculated and are available through databases such as PubChem.[3]

Chemical Structure:

Molecular Formula: CeH13AsClI2

SMILES: CCCCCC--INVALID-LINK--CI

InChl: InChl=1S/C6H13AsCI2/c1-2-3-4-5-6-7(8)9/h2-6H2,1H3

InChiKey: DIVOOQCZZHPSRU-UHFFFAOYSA-N

Compound Name: dichloro(hexyl)arsane[3]

Tabulated Data for Dichlorohexylarsine and Analogues

Due to the absence of experimental data for dichlorohexylarsine, the following table presents
its predicted data alongside the experimental data for its shorter-chain analogues,
methyldichloroarsine and ethyldichloroarsine, for comparative purposes.
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Dichlorohexylarsin = Methyldichloroarsi Ethyldichloroarsine
Property

e (Predicted) ne (Experimental) (Experimental)
Molecular Formula CeH13AsCI2[3] CHsAsCIz[1] C2HsAsCI2[2]
Molar Mass 229.96 g/mol [3] 160.86 g/mol [1] 174.89 g/mol [2]
o Colorless, mobile
Appearance - Colorless liquid[1] o
liquid[2]
Melting Point - -55 °C[1] -65 °C[2]
N ) 156 °C (decomposes)
Boiling Point - 133 °C[1]
[2]
) 1.742 glcm3 @ 14
Density - 1.836 g/cm3[1]
°C[2]
Solubility in Water - Reacts[1] Soluble[2]
XlogP None[3]

Note: Predicted data for dichlorohexylarsine is sourced from PubChem. Experimental data for
analogues are from their respective Wikipedia and PubChem entries.[1][2][3]

Synthesis and Experimental Protocols

No specific experimental protocol for the synthesis of dichlorohexylarsine has been published.
However, general methods for the synthesis of dichloroalkylarsines are well-established and
can be adapted. The most common laboratory method involves the reaction of arsenic
trichloride with an organometallic reagent, such as a Grignard reagent or an organozinc
compound.[1][4]

Generalized Experimental Protocol for
Dichloroalkylarsine Synthesis

This protocol is a generalized procedure based on the synthesis of similar compounds like
methyldichloroarsine and ethyldichloroarsine.[1][4] Extreme caution and appropriate safety
measures are mandatory when working with these highly toxic compounds.
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Objective: To synthesize a dichloroalkylarsine (e.g., dichlorohexylarsine) via the reaction of a
Grignard reagent with arsenic trichloride.

Materials:

» Hexylmagnesium bromide (or other corresponding Grignard reagent) solution in a suitable
ether solvent (e.g., diethyl ether, THF)

 Arsenic trichloride (AsCls)

e Anhydrous diethyl ether or THF

e Inert gas (e.g., Argon or Nitrogen)

e Standard Schlenk line and glassware
 Distillation apparatus

Procedure:

o Reaction Setup: Assemble a flame-dried, three-necked flask equipped with a dropping
funnel, a mechanical stirrer, and a condenser under an inert atmosphere.

o Reagent Addition: Charge the flask with a solution of arsenic trichloride in anhydrous ether.
Cool the flask to a low temperature (e.g., -30 °C to 0 °C) using an appropriate cooling bath.

o Grignard Reaction: Slowly add the hexylmagnesium bromide solution from the dropping
funnel to the stirred solution of arsenic trichloride. The reaction is typically exothermic, and
the addition rate should be controlled to maintain the desired temperature.

o Reaction Monitoring: After the addition is complete, allow the reaction mixture to slowly warm
to room temperature and stir for several hours to ensure the reaction goes to completion.

o Workup: The reaction mixture will contain the desired product along with magnesium salts.
The salts are typically removed by filtration under an inert atmosphere.

 Purification: The solvent is removed from the filtrate under reduced pressure. The crude
product is then purified by fractional distillation under reduced pressure to yield the
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dichloroalkylarsine.

Synthesis Workflow Diagram

Generalized Synthesis of Dichloroalkylarsines
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Caption: Generalized workflow for the synthesis of dichloroalkylarsines.

Chemical Properties and Reactivity
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Dichloroalkylarsines are reactive compounds. The arsenic-chlorine bonds are susceptible to
nucleophilic attack.[1] They react with water, likely to form the corresponding arsonous acid and
hydrochloric acid.[5] They are also reducing agents and can react vigorously with oxidizing
agents.[6]

Toxicology and Safety

Organoarsenic compounds exhibit a wide range of toxicities, and dichloroalkylarsines are
known to be highly toxic.[1] They are classified as vesicants, meaning they can cause severe
skin, eye, and respiratory tract blistering.[1][2] While organic arsenic compounds are generally
considered less toxic than inorganic arsenic compounds, the high reactivity and specific nature
of these chemicals make them hazardous.[7]

Symptoms of exposure to analogous compounds include:

e Irritation to the eyes and skin upon contact.[8]

o Respiratory distress if inhaled.[8]

o Systemic effects if absorbed, though specific data for dichlorohexylarsine is unavailable.

Safety Precautions:

All work with dichloroalkylarsines must be conducted in a well-ventilated fume hood.

Appropriate personal protective equipment (PPE), including chemical-resistant gloves, a lab
coat, and safety goggles, is essential.

Due to the ability of some of these compounds to penetrate rubber, specialized protective
gear may be necessary.[1]

Decontamination can be achieved with bleach or caustic soda solutions.[1]

Given the high toxicity and lack of detailed information, any research involving
dichlorohexylarsine should be approached with extreme caution and a thorough risk
assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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